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Compound of Interest

Compound Name: 4-Pentadecanol

CAS No.: 109212-91-1

Cat. No.: B025879

Get Quote

Executive Summary & Product Profile
4-Pentadecanol (

) is a secondary alcohol characterized by a hydroxyl group at the C4 position of a 15-carbon
chain. Unlike its primary isomer (1-pentadecanol), which crystallizes readily in stable
orthorhombic or monoclinic forms, 4-pentadecanol introduces chirality and steric bulk within
the chain, leading to unique polymorphic behaviors and lower melting transitions.

This guide outlines the self-validating protocol to confirm its solid-state structure, distinguishing

it from structural isomers and validating its phase purity for pharmaceutical or material

applications.
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Property
4-Pentadecanol

(Target)
1-Pentadecanol

(Alternative 1)
2-Pentadecanol

(Alternative 2)

CAS Number 109212-91-1 629-76-5 1653-34-5

Structure Type
Secondary Alcohol

(Chiral)

Primary Alcohol

(Achiral)

Secondary Alcohol

(Chiral)

Melting Point (

)
36.3 – 37.5 °C 43 – 45 °C 33 – 35 °C

Crystal Habit
Platy/Layered

(Polymorphic)
Flaky/Needles Waxy Solid

Key Feature
Mid-chain H-bonding

steric hindrance

Head-to-head bilayer

packing

Methyl-group steric

disruption

Comparative Performance Analysis
The "performance" of 4-pentadecanol in solid-state applications (e.g., as a phase change

material or lipid matrix) depends on its polymorphic stability.

Polymorphic Behavior vs. Alternatives
4-Pentadecanol (Target): Exhibits a Rotator Phase (plastic crystal) prior to melting. The

hydroxyl group at C4 disrupts the all-trans zigzag planar conformation, forcing a "kink" that

lowers the packing density compared to the primary alcohol.

1-Pentadecanol (Alternative): Strongly favors stable

(orthorhombic) or

(monoclinic) forms with high enthalpy of fusion due to unhindered terminal H-bonding.

Implication: If your DSC data shows a sharp single peak at 44°C, your sample is likely

contaminated with or misidentified as 1-pentadecanol. 4-Pentadecanol must show a lower

endotherm (~37°C) often preceded by a weak solid-solid transition.
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The confirmation relies on detecting the specific Long Spacing (

) in X-Ray Diffraction (XRD).

Primary Alcohols: Molecules pack in bilayers (head-to-head).

.

Secondary Alcohols (4-Pentadecanol): Often pack in tilted layers or interdigitated structures

to maximize H-bonding around the buried -OH group. The

-spacing will differ significantly from the theoretical bilayer length of ~40 Å found in 1-
pentadecanol.

Experimental Protocol: Self-Validating Confirmation
This protocol uses a multi-technique approach where the result of one method validates the

other.
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Solid 4-Pentadecanol Sample

Step 1: DSC Thermal Scan
(-20°C to 60°C @ 5°C/min)

Melting Onset
36-38°C?

Step 2: Powder XRD
(Low Angle 2θ: 1° - 30°)

CONFIRMED: 4-Pentadecanol
(Polymorph Identified)

Unique d-spacing observed

Pre-melt Transition
(Rotator Phase)?

Yes

REJECT: Isomer Contamination
(Likely 1-Pentadecanol)

No (>40°C)

Check Layer Spacing

Click to download full resolution via product page

Caption: Logical workflow for confirming 4-pentadecanol identity against high-melting isomers.

Step-by-Step Methodology
Phase 1: Thermal History Standardization (DSC)
Why: Secondary alcohols exhibit "thermal memory." Polymorphs obtained from melt-quenching

differ from solvent-crystallized forms.
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Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

Protocol:

Equilibrate at -20°C.

First Heat: Ramp 5°C/min to 60°C. (Erases thermal history).

Cool: Ramp 5°C/min to -20°C. (Induces controlled crystallization).

Second Heat: Ramp 2°C/min to 60°C. (High-resolution data collection).

Validation Criteria:

Look for

.

Calculate Enthalpy of Fusion (

).[1][2] It should be approx. 35 kJ/mol. A value >50 kJ/mol suggests primary alcohol
contamination.

Phase 2: Structural Fingerprinting (PXRD)
Why: To measure the layer thickness (

-spacing) which is unique to the position of the oxygen atom.

Instrument: Powder X-Ray Diffractometer (Cu K

radiation,

Å).

Settings:

Range:

to
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. (Critical: Low angle data is required for long-chain ordering).

Step size:

.

Analysis:

Identify the low-angle series (

) peaks.

Apply Bragg’s Law:

.

Causality: If the -OH is at C4, the effective chain length for packing is shortened or tilted

compared to C1.

Expectation: A primary peak at low angle corresponding to a bilayer or interdigitated

monolayer.

Phase 3: Chirality Check (Polarimetry/Single Crystal)
Why: 4-Pentadecanol is chiral. Commercial samples are often racemic (

).

Dissolve 10 mg in Ethanol.

Measure Optical Rotation

.

Result:

: Racemic mixture (most common commercial solid).

Non-zero: Enantiopure. Note: Enantiopure forms often have higher melting points than

racemates due to better packing efficiency.
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Data Interpretation & Troubleshooting
Observation Diagnosis Action

MP = 44°C Sample is 1-Pentadecanol.
Reject sample. Verify supplier

CAS.

MP = 37°C, Broad Peak
Impure 4-Pentadecanol or

amorphous content.
Recrystallize from hexane.

Double Melting Peak
Polymorphic mixture (Rotator +

Crystal).

Anneal sample at 30°C for 24h

to convert metastable forms.

XRD peaks match Paraffin
Loss of -OH group (reduction

to Pentadecane).

Check IR for broad -OH stretch

at 3300 cm⁻¹.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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